82596-30-3(Anhydro Dihydro Artemisinin) Price
This page is the exclusive Price page for 82596-30-3(Anhydro Dihydro Artemisinin).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Anhydro Dihydro Artemisinin Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| TRC | A637875-25mg | trc | 25mg | $ 110.00 | 19 Apr. 2023 | ||
| TRC | A637875-50mg | trc | 50mg | $ 164.00 | 19 Apr. 2023 | ||
| TRC | A637875-100mg | trc | 100mg | $ 228.00 | 19 Apr. 2023 | ||
| TRC | A637875-250mg | trc | 250mg | $ 534.00 | 19 Apr. 2023 | ||
| TRC | A637875-500mg | trc | 500mg | $ 833.00 | 19 Apr. 2023 | ||
| TRC | A637875-1g | trc | 1g | $ 1407.00 | 19 Apr. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481027-100 mg | scbt | 100MG | ￥2,858.00 | 11 Jul. 2023 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-481027-100mg | scbt | 100mg | ￥2858.00 | 05 Sep. 2023 | ||
| A2B Chem LLC | AH52954-25mg | a2bchem | 25mg | $228.00 | 19 Apr. 2024 | ||
| A2B Chem LLC | AH52954-50mg | a2bchem | 50mg | $280.00 | 19 Apr. 2024 | ||
| A2B Chem LLC | AH52954-100mg | a2bchem | 100mg | $343.00 | 19 Apr. 2024 |
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Shenzhen Yaoyuan R&D Center Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
SunaTech Inc.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
Nanjing Jubai Biopharm
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Yunnanjiuzhen
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
